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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613 Get Quote

Technical Support Center: C.I. Disperse Orange
30
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

regarding the stability and application of C.I. Disperse Orange 30 in the presence of various

chemical auxiliaries.

Frequently Asked Questions (FAQs)
Q1: What is the chemical nature and optimal dyeing environment for Disperse Orange 30?

Disperse Orange 30 (C.I. 11119) is a non-ionic monoazo dye with low water solubility,

designed for dyeing hydrophobic fibers like polyester.[1][2] Its stability and performance are

highly dependent on the dyeing conditions. The appropriate pH value for dyeing is between 4

and 7.[1][3][4] The dyeing process for polyester is typically carried out at high temperatures,

around 130°C, under pressure to facilitate dye diffusion into the fiber.[2][5]

Q2: Which factors can negatively impact the dispersion stability of Disperse Orange 30?

Several factors can destabilize the dye dispersion, leading to aggregation or flocculation.[6]

Key factors include:

Improper Auxiliaries: Incorrect choice or concentration of dispersing agents can lead to

instability.[6]
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High Temperature & Long Dyeing Times: Can promote dye crystallization and aggregation.[6]

Incorrect pH: Dyeing outside the optimal pH range of 4-7 can affect stability.[1][3][6]

Presence of Metal Ions: Copper and iron ions, in particular, can influence the final colored

light.[1][4]

Impurities: Impurities in the dye itself or on the fabric can adversely affect the dispersion

state.[6][7]

Q3: How does Disperse Orange 30 perform in combination with other dyes? Disperse
Orange 30 exhibits good compatibility and is suitable for use as a component in trichromatic

combinations, particularly with dyes like C.I. Disperse Red 167 and C.I. Disperse Blue 79 for

conventional and supercritical CO2 dyeing.[8] When creating combinations, it is crucial to

select dyes with comparable light fastness and dyeing rates to ensure on-tone uptake and

avoid color discrepancies.[8][9]

Q4: What is thermal migration and is it a concern for Disperse Orange 30? Thermal migration

is the process where dye molecules move out of the fiber during subsequent heat treatments

like heat setting or ironing, potentially staining adjacent materials.[10] Disperse Orange 30
generally has good sublimation fastness, which minimizes this issue.[1][3] However, it is always

recommended to test for thermal migration, especially for high-performance applications.[5][10]

Troubleshooting Guide
Q1: My dyed fabric shows uneven color or patchiness. What is the cause? Uneven dyeing is a

common issue that can stem from several sources:

Rapid Temperature Rise: Heating the dyebath too quickly can cause the dye to adsorb

unevenly. A controlled heating rate is crucial.[11]

Poor Dyebath Circulation: Insufficient movement of the dye liquor can lead to uneven

distribution on the fabric.[11]

Incorrect Auxiliary Selection: Using an incompatible or insufficient amount of leveling agent

can result in poor dye migration.
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pH Imbalance: An incorrect or fluctuating pH can alter the dyeing rate and stability. The

optimal range is 4-7.[1][3]

Q2: I am observing dye spots and speckles on the fabric surface. How can I prevent this? Dye

spots are typically caused by the agglomeration or flocculation of dye particles.[6]

Cause: This occurs when the dye's dispersion stability is compromised. Factors include poor

quality dye, high water hardness, improper pH, or incompatible auxiliaries.[6]

Solution: Ensure the dye is well-dispersed before starting the dyeing process. Use a high-

quality dispersing agent and check that the water hardness is within an acceptable range.

Pre-filtering the dye solution can also help. The filter paper method can be used to check for

particles before and after heating.[12] An absence of color spots on the filter paper after

high-temperature treatment indicates good dispersion stability.[7][12]

Q3: The color yield is lower than expected. Why is this happening? Poor color yield can be

attributed to dye degradation or unstable dispersion.

Alkaline Conditions: Disperse dyes, including Orange 30, have poor stability in alkaline

conditions (pH > 6) at high temperatures (125-135°C), which can cause hydrolysis and a

lighter shade.[9]

Flocculation: When dye particles flocculate, they are too large to penetrate the fiber, leading

to a lower color yield and accumulation of dye in the bath.[6]

Solution: Strictly maintain the dyebath pH within the acidic range (4-7).[1][3] Verify the

dispersion stability of the dye stock solution before use.

Data Summary
Table 1: Fastness Properties of C.I. Disperse Orange 30
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Fastness Property Rating (ISO Scale 1-5, where 5 is best)

Light Fastness 6 - 7

Washing Fastness (Polyester) 4 - 5

Sublimation (Dry Heat) 4 - 5

Perspiration Fastness 4 - 5

Rubbing Fastness 4 - 5

(Data synthesized from sources[3][4][13][14])

Table 2: Recommended Application Parameters for Polyester Dyeing

Parameter
Recommended
Value/Condition

Rationale

Dyeing Temperature 125 - 135°C

Necessary for swelling
polyester fibers and
enabling dye diffusion.[5]
[9]

pH of Dyebath 4.0 - 5.0
Optimal for dye stability and

adsorption on polyester.[9][15]

Leveling Agent Required

Ensures even dye uptake and

migration, preventing

patchiness.

Dispersing Agent Required

Maintains the dye in a fine,

stable dispersion, preventing

aggregation.[16]

Time
30 - 60 minutes (at

temperature)

Allows for sufficient dye

penetration and fixation.[5][15]

(Data synthesized from sources[1][3][4][5][9][15])
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Experimental Protocols
Protocol 1: High-Temperature Dispersion Stability Test This method assesses the stability of

the dye dispersion under conditions simulating high-temperature dyeing.

Preparation: Prepare a dye solution at a specified concentration (e.g., 10 g/L). Adjust the pH

to the desired value (e.g., 5) using acetic acid.[12]

Initial Filtration: Take a portion of the solution (e.g., 500 mL) and filter it through a standard

filter paper (#2) on a porcelain funnel. Observe the fineness of the particles and any residue

on the paper.[12]

High-Temperature Treatment: Place another portion of the dye solution (e.g., 400 mL) in a

high-temperature, high-pressure dyeing machine.[12] Heat it to 130°C and maintain this

temperature for 30-60 minutes.[5][12]

Cooling & Final Filtration: Cool the solution down. Slowly pour the treated dye solution

through a new filter paper.[5][10]

Evaluation: Observe the filtrate and the filter paper. A good quality dye will show no visible

color spots or thickening of the solution.[12] The filtration time should be short. A pasty feel or

thickened solution indicates poor stability.[10][17]

Protocol 2: Thermal Migration Test This method simulates the effect of post-dyeing heat

treatments on color fastness.

Sample Preparation: Take a piece of polyester fabric dyed with Disperse Orange 30.

Sandwiching: Attach a piece of undyed nylon and a piece of undyed acetate fabric to either

side of the dyed sample.[5][10]

Heat Pressing: Place the composite sample in a heat press at 180°C for 30 seconds.[5][10]

Evaluation: Remove the sample and separate the fabrics. Assess the degree of staining on

the nylon and acetate fabrics using a standard gray scale for staining. A rating of 3 or above

is generally considered acceptable.[5][10]
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Visualizations
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(130°C, 30-60 min)

Cool Solution to Room Temp

Filter Through Paper

Observe Filter Paper &
Solution Viscosity

PASS:
No Spots, No Thickening

(Good Stability)

Evaluation

FAIL:
Spots Present, Pasty Feel

(Poor Stability)

Click to download full resolution via product page

Caption: Workflow for High-Temperature Dispersion Stability Test.
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Problem:
Uneven Dyeing or Color Spots

Check Dyebath pH

Potential
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Review Heating Rate
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Assess Dispersion Quality

Potential
Cause 3

pH outside 4-7 range? Heating > 1.5°C/min? Dye spots visible?

Adjust pH to 4.0-5.0
using non-volatile acid

Yes

Result:
Even & Consistent Dyeing

Reduce heating rate.
Ensure adequate leveling agent.

Yes

Improve dispersion:
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- Pre-filter dye solution

Yes

Click to download full resolution via product page

Caption: Troubleshooting Decision Tree for Uneven Dyeing Issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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